Cas no 151515-56-9 (Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)-)

Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)- structure
151515-56-9 structure
Product Name:Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)-
CAS No:151515-56-9
MF:C18H8Cl6O3
MW:484.972319602966
CID:140478
PubChem ID:475342
Update Time:2025-04-19

Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)-
    • 2,6-Bis(2,4-dichlorophenoxy)-3,5-dichlorophenol
    • 3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)phenol
    • DTXSID30164801
    • CHEBI:201985
    • 151515-56-9
    • Ambigol B
    • Inchi: 1S/C18H8Cl6O3/c19-8-1-3-14(10(21)5-8)26-17-12(23)7-13(24)18(16(17)25)27-15-4-2-9(20)6-11(15)22/h1-7,25H
    • InChI Key: GRQNRKQXLLLWGN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=C(C=1OC1C=CC(=CC=1Cl)Cl)O)OC1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

  • Exact Mass: 481.86074
  • Monoisotopic Mass: 481.860460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69

Phenol,3,5-dichloro-2,6-bis(2,4-dichlorophenoxy)- Related Literature

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD